N-(4-chlorophenyl)-2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H14ClN3O3S/c1-9-7-13(10(2)22-9)15-19-20-16(23-15)24-8-14(21)18-12-5-3-11(17)4-6-12/h3-7H,8H2,1-2H3,(H,18,21)
• InChI Key: CBFDZTKACBUDCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN3O3S
• Molecular Weight: 363.8 g/mol

Description

N-(4-chlorophenyl)-2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H14ClN3O3S and its molecular weight is 363.82. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alpha-Glucosidase Inhibitory Potential

A study focusing on a series of N-aryl/aralkyl derivatives of 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide synthesized through a novel five-step synthetic route exhibited potent α-glucosidase inhibitory activity. This indicates potential applications in managing diabetes through the inhibition of α-glucosidase, an enzyme involved in carbohydrate digestion. The synthesized compounds were found to be promising inhibitors, highlighting their potential as drug leads for diabetes management. Molecular modeling and ADME predictions supported the findings, suggesting these compounds could be promising drug leads (Iftikhar et al., 2019).

Antimicrobial and Hemolytic Activity

Another research effort synthesized a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides and evaluated them for antimicrobial and hemolytic activity. The compounds displayed variable antimicrobial activity against selected microbial species, with some demonstrating potent antimicrobial properties. This suggests their potential use in developing new antimicrobial agents. The study also evaluated the compounds for hemolytic activity, providing insights into their toxicity and safety profile (Gul et al., 2017).

Antibacterial Agents

The synthesis of derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and 2-[substituted-(1H-benzo[d]imidazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide was explored for their antibacterial activity. The compounds showed significant antibacterial activity, suggesting their potential as antibacterial agents. The study's findings open avenues for further exploration and development of these compounds as antibacterial drugs (Ramalingam et al., 2019).